molecular formula C14H17ClN2 B8658926 1H-Imidazole, 2-butyl-1-[(2-chlorophenyl)methyl]- CAS No. 133485-54-8

1H-Imidazole, 2-butyl-1-[(2-chlorophenyl)methyl]-

Cat. No.: B8658926
CAS No.: 133485-54-8
M. Wt: 248.75 g/mol
InChI Key: QDIAKNVAAGSOEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Imidazole, 2-butyl-1-[(2-chlorophenyl)methyl]- is a useful research compound. Its molecular formula is C14H17ClN2 and its molecular weight is 248.75 g/mol. The purity is usually 95%.
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Properties

CAS No.

133485-54-8

Molecular Formula

C14H17ClN2

Molecular Weight

248.75 g/mol

IUPAC Name

2-butyl-1-[(2-chlorophenyl)methyl]imidazole

InChI

InChI=1S/C14H17ClN2/c1-2-3-8-14-16-9-10-17(14)11-12-6-4-5-7-13(12)15/h4-7,9-10H,2-3,8,11H2,1H3

InChI Key

QDIAKNVAAGSOEB-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=NC=CN1CC2=CC=CC=C2Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-n-Butylimidazole (9.7 g, 0.078 mol) was dissolved in methanol (50 mL) and added dropwise to a solution of sodium methoxide (from sodium hydride (2.31 g, 0.0934 mol) in methanol (250 mL)). After one hour the solution was evaporated to dryness, and the sodium salt was taken up in dry dimethylformamide (150 mL) and 2-chlorobenzyl bromide (16.3 g, 0.079 mol) was added. The mixture was heated at 50° C. for 17 hours under argon, poured onto ice water and the product was extracted into ethyl acetate. The extract was washed, dried, and concentrated to give 18.5 g of crude product which was chromatographed over silica gel with 2:1 ethyl acetate/hexane to provide 11.9 g (61%) of 2-n-butyl-1-(2-chlorophenyl)methyl-1H-imidazole as an oil. Thin layer chromatography on silica gel with 4:1 ethyl acetate/hexane gave an Rf value of 0.59.
Quantity
9.7 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
sodium methoxide
Quantity
250 mL
Type
reactant
Reaction Step Two
Quantity
16.3 g
Type
reactant
Reaction Step Three

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